Cas no 81261-84-9 (4’-Hydroxy Pyrimethanil)

• Product Name: 4’-Hydroxy Pyrimethanil
• CAS No: 81261-84-9
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• MDL: MFCD00454812
• CID: 1061803
• PubChem ID: 741703
• Update Time: 2025-06-09

4’-Hydroxy Pyrimethanil Chemical and Physical Properties

Names and Identifiers

• 4’-Hydroxy Pyrimethanil
• 4-[(4,6-DiMethyl-2-pyriMidinyl)aMino]phenol
• 4-[(4,6-dimethylpyrimidin-2-yl)amino]phenol
• 4'-Hydroxy PyriMethanil
• 4-(4,6-Dimethyl-pyrimidin-2-ylamino)-phenol
• HMS1687F10
• HMS2850I11
• CHEMBL1380075
• MFCD00454812
• 4'-hydroxypyrimethanil
• 4((4,6-Dimethyl-2-pyrimidinyl)amino)phenol
• AKOS000565205
• Oprea1_575187
• NS00133114
• 4-((4,6-dimethyl-2-pyrimidinyl)-amino)phenol
• SR-01000424219
• CCG-105754
• Q27263298
• Phenol, 4-[(4,6-dimethyl-2-pyrimidinyl)amino]-
• 4 inverted exclamation mark -Hydroxy Pyrimethanil
• UNII-61526I0CQ4
• 4'-Hydroxy-pyrimethanil
• 81261-84-9
• EU-0037215
• DTXSID30353455
• SR-01000424219-1
• BRD-K53852288-001-07-3
• AS-65933
• Pyrimethanil-4'-hydroxy
• Pyrimethanil, 4'-hydroxy
• 4-((4,6-Dimethylpyrimidin-2-yl)amino)phenol
• SMR000516021
• 61526I0CQ4
• W18311
• Phenol, 4-[(4,6-dimethyl-2-pyrimidinyl)amino]-; 4-[(4,6-Dimethyl-2-pyrimidinyl)amino]phenol; 4'-Hydroxy Pyrimethanil
• Pyrimethanil-4'-hydroxy 100 microg/mL in Acetonitrile
• 2-(4-Hydroxyanilino)-4,6-dimethylpyrimidine
• MLS001205457
• FT-0670080
• 2-(4-Hydroxyanilino)-4,6-dimethylpyrimidine; 4-[(4,6-Dimethyl-2-pyrimidinyl)amino]phenol;
• A12857

• MDL： MFCD00454812
• Inchi： 1S/C12H13N3O/c1-8-7-9(2)14-12(13-8)15-10-3-5-11(16)6-4-10/h3-7,16H,1-2H3,(H,13,14,15)
• InChI Key： NUWWAHKTVOVTNC-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)NC1N=C(C)C=C(C)N=1

Computed Properties

• Exact Mass: 215.10600
• Monoisotopic Mass: 215.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58Ų

Experimental Properties

• PSA: 58.04000
• LogP: 2.61560

Additional information on 4’-Hydroxy Pyrimethanil

4'-Hydroxy Pyrimethanil: A Comprehensive Overview

4'-Hydroxy Pyrimethanil (CAS No: 81261-84-9) is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound, also known as pyrimethanil derivative, belongs to the class of organic compounds and is characterized by its hydroxyl group attached to the pyrimidine ring. The compound's structure and functionality make it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the biological activity of 4'-Hydroxy Pyrimethanil, particularly in the context of its potential use as an antimicrobial agent. Researchers have explored its effectiveness against a wide range of pathogens, including bacteria and fungi, making it a promising candidate for developing new generations of antibiotics. The compound's ability to inhibit microbial growth without causing significant toxicity to human cells has been a focal point in many scientific investigations.

In addition to its antimicrobial properties, 4'-Hydroxy Pyrimethanil has also been studied for its role in anticancer therapy. Preclinical studies have demonstrated its potential to induce apoptosis in cancer cells, suggesting that it could be a valuable addition to the arsenal of chemotherapeutic agents. The compound's mechanism of action involves targeting specific cellular pathways that are crucial for cancer cell proliferation and survival.

The synthesis and characterization of 4'-Hydroxy Pyrimethanil have been extensively documented in recent scientific literature. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its molecular structure and confirm its identity. These studies have provided valuable insights into the compound's physical and chemical properties, which are essential for its practical applications.

From an environmental perspective, the degradation kinetics of 4'-Hydroxy Pyrimethanil have been investigated to assess its potential impact on ecosystems. Research indicates that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. This characteristic makes it a more sustainable option compared to other chemical agents with longer persistence in the environment.

In terms of industrial applications, 4'-Hydroxy Pyrimethanil has shown promise in the development of agricultural chemicals. Its ability to protect crops from fungal infections has led to its consideration as a natural alternative to synthetic fungicides. This aligns with the growing demand for eco-friendly agricultural solutions that minimize harm to the environment while maintaining high crop yields.

The global market for compounds like 4'-Hydroxy Pyrimethanil is expected to grow significantly in the coming years, driven by increasing demand for innovative chemical solutions across various industries. As research continues to uncover new applications and improve synthesis methods, this compound is poised to play a pivotal role in advancing both medical and agricultural technologies.